Bis(diethylamino)chlorophosphine

• IUPAC Name: N-[chloro(diethylamino)phosphanyl]-N-ethylethanamine
• InChI: InChI=1S/C8H20ClN2P/c1-5-10(6-2)12(9)11(7-3)8-4/h5-8H2,1-4H3
• InChI Key: JVEHJSIFWIIFHM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)P(N(CC)CC)Cl
• Molecular Formula: C8H20ClN2P
• DSSTOX Substance ID: DTXSID20218625
• Molecular Weight: 210.68 g/mol
• CAS RN: 685-83-6

Description

Synthesis Analysis

The synthesis of bis(diethylamino)chlorophosphine involves nucleophilic substitution reactions that yield polyfunctional phosphines. For instance, the reaction with lithium naphthalenide affords a lithiated derivative, which undergoes nucleophilic substitution with various alkyl halides, allylic and benzylic bromides, and aryl iodides or bromides, demonstrating the compound's versatility as a nucleophilic phosphorus reagent (Longeau & Knochel, 1996).

Molecular Structure Analysis

The molecular structure of this compound derivatives has been explored through X-ray diffraction analysis, revealing detailed insights into the spatial arrangement of atoms and the electronic environment of the phosphorus center. These studies provide a foundation for understanding the chemical behavior and reactivity of this compound derivatives in various chemical reactions (Nakayama et al., 1998).

Chemical Reactions and Properties

This compound participates in a wide range of chemical reactions, highlighting its role as a functional reagent in the synthesis of phosphorus-containing compounds. The compound's reactivity with elements such as selenium demonstrates its utility in forming complex structures with unique properties. Such reactions not only expand the utility of this compound but also contribute to the synthesis of novel compounds with potential applications in various fields (Nakayama et al., 1998).

Scientific Research Applications

1. Nucleophilic Phosphorus Reagent Bis(diethylamino)chlorophosphine borane complex, when reacted with lithium naphthalenide, forms a lithiated derivative that is a useful nucleophilic phosphorus reagent. This reagent can undergo nucleophilic substitution with various alkyl halides, bromides, and iodides, yielding polyfunctional phosphines (Longeau & Knochel, 1996).

2. Synthesis of d-Nucleoside-3′-hydrogenphosphonates The compound has been found effective for preparing 5′-0,N-protected d-nucleoside-3′-hydrogenphosphonates. This indicates its role in the synthesis of specific nucleoside derivatives (Marugg et al., 1986).

3. Preparation of Nucleopeptides this compound has been utilized in the preparation of H-phosphonates of amino acids like serine, threonine, and tyrosine. These amino acid H-phosphonates are significant in forming phosphate diester bonds with d-nucleoside derivatives (Kuyl-Yeheskiely et al., 1987).

4. Lewis Acid-Catalyzed Assembly of Phosphonomethyl Ethers A Lewis acid-catalyzed rearrangement-coupling of oxygen heterocycles with this compound provides direct formation of phosphonomethyl ether functionality. This method is demonstrated in the novel synthesis of tenofovir, an important antiretroviral drug (Ocampo et al., 2015).

5. Synthesis of Novel Amphiphilic Diphosphines This compound has been used in synthesizing novel amphiphilic diphosphines, which are crucial in applications like hydroformylation and rhodium recycling (Buhling et al., 1997).

Safety and Hazards

• Precautionary Statements : P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P321, P363, P405, P501

Future Directions

: Wikipedia: Bis(diethylamino)chlorophosphine

Mechanism of Action

Target of Action

Bis(diethylamino)chlorophosphine is an organophosphorus compound . It primarily targets phosphorus trichloride . The role of phosphorus trichloride is to act as a reactant in the synthesis of this compound .

Mode of Action

This compound interacts with its target, phosphorus trichloride, through a chemical reaction . This reaction involves the treatment of phosphorus trichloride with diethylamine, resulting in the formation of this compound and diethylammonium chloride .

Biochemical Pathways

The synthesis of this compound involves a series of reactions that form a biochemical pathway . This pathway begins with the lithiation of 1,2-dibromobenzene, followed by treatment with this compound . The final product of this pathway is 1,2-bis(dichlorophosphino)benzene .

Pharmacokinetics

It’s known that the compound is a colorless liquid and its boiling point is between 87-90°C . These properties may influence its absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability.

Result of Action

The result of this compound’s action is the synthesis of 1,2-bis(dichlorophosphino)benzene . This compound is formed after a series of reactions, starting with the lithiation of 1,2-dibromobenzene and ending with the removal of the amino substituents using hydrogen chloride .

Action Environment

The action of this compound is influenced by environmental factors. For instance, it reacts violently with water , and its stability can be compromised by exposure to air and moisture . Therefore, it’s crucial to handle and store this compound in a controlled environment to maintain its efficacy and stability.

Synthesis routes and methods

Procedure details

In a 300 ml three-necked flask equipped with a dropping funnel and a magnetic stirrer, 10.0 g (0.0728 mol) of phosphorus trichloride and 100 ml of anhydrous diethyl ether were charged at room temperature in a nitrogen gas atmosphere, and the mixture was cooled to 5° C. or less in an ice bath. While the resulting reaction mixture was stirred, 30.0 ml (0.291 mol) of diethylamine were slowly added dropwise to the reaction mixture over 3 hours. The resulting crystals were filtered off under pressure in a nitrogen gas atmosphere. After the crystals were washed with anhydrous diethyl ether three times, they were purified by vacuum-distillation (0.4 kPa, 77.8-78.2° C.), and 8.07 g of chlorobis(diethylamino)phosphine were obtained in the form of a transparent liquid; the yield was 53%.